Cas no 60236-89-7 (Benzenamine, 4-butyl-N-[(4-butylphenyl)methylene]-)

Benzenamine, 4-butyl-N-[(4-butylphenyl)methylene]- structure
60236-89-7 structure
Product Name:Benzenamine, 4-butyl-N-[(4-butylphenyl)methylene]-
CAS No:60236-89-7
MF:C21H27N
MW:293.44578576088
CID:1619216
PubChem ID:12282293
Update Time:2025-04-21

Benzenamine, 4-butyl-N-[(4-butylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-butyl-N-[(4-butylphenyl)methylene]-
    • N,1-bis(4-butylphenyl)methanimine
    • SCHEMBL11524101
    • 60236-89-7
    • DTXSID60484089
    • Inchi: 1S/C21H27N/c1-3-5-7-18-9-11-20(12-10-18)17-22-21-15-13-19(14-16-21)8-6-4-2/h9-17H,3-8H2,1-2H3/b22-17+
    • InChI Key: WSRWMOKGQQVJDU-OQKWZONESA-N
    • SMILES: N(=C/C1C=CC(=CC=1)CCCC)\C1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 293.21451
  • Monoisotopic Mass: 293.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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